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Compound of Interest

Compound Name: Pyridostigmine D6 bromide

Cat. No.: B1574264

Get Quote

Executive Summary
Pyridostigmine-D6 Bromide (CAS: 2375858-08-3) is the stable hexadeuterated isotope of

Pyridostigmine Bromide, a reversible acetylcholinesterase (AChE) inhibitor. It serves as the

critical Internal Standard (IS) in clinical pharmacology and toxicology for the quantification of

Pyridostigmine in biological matrices (plasma/serum) via LC-MS/MS.

This guide details the molecular engineering, synthetic logic, and validated bioanalytical

protocols required to utilize this isotope effectively in drug development and nerve agent

prophylaxis monitoring.

Part 1: Molecular Architecture & Isotopic Design
Structural Specification
The D6 analog is distinguished by the substitution of six hydrogen atoms with deuterium (

H) on the dimethylcarbamoyl moiety. This specific labeling site is chosen for two reasons:

Metabolic Stability: The
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-methyl groups on the carbamate are less prone to rapid exchange than protons on the
pyridine ring.

Mass Shift: A +6 Da mass shift (

) ensures zero isotopic overlap with the natural abundance envelope of the analyte (

).

Property Specification

Chemical Name

3-{[di(

H

)methylcarbamoyl]oxy}-1-methylpyridin-1-ium

bromide

Formula

Molecular Weight ~267.15 g/mol (Salt) / ~187.25 Da (Cation)

Exact Mass (Cation) 187.1691 Da

Appearance
White to off-white hygroscopic crystalline

powder

Solubility
Highly soluble in water, methanol; soluble in

DMSO

Isotopic Purity D (to prevent contribution to the analyte

channel)

Fragmentation Logic (MS/MS)
In electrospray ionization (ESI+), the quaternary ammonium cation acts as the pre-charged

parent ion.

Parent Ion:

187.2
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Primary Product Ion:

78.1 (The dimethyl-d6-carbamoyl cation,

)

Mechanism: Collision-Induced Dissociation (CID) cleaves the ester bond, releasing the

carbamoyl group.

Part 2: Synthetic Pathway & Quality Control
The synthesis of Pyridostigmine-D6 typically follows a "Carbamoylation-First" strategy to

maximize isotopic incorporation efficiency before the final quaternization step.

Synthetic Workflow (DOT Visualization)
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Figure 1: Step-wise synthesis of Pyridostigmine-D6 Bromide via carbamoylation followed by

quaternization.

Quality Control Parameters
To ensure the integrity of the Internal Standard:

H-NMR: Must confirm the absence of singlet peaks at

ppm (corresponding to non-deuterated

on the carbamate).

Isotopic Enrichment Calculation:
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Target: >99.0% to minimize "cross-talk" interference in the quantitation channel.

Part 3: Bioanalytical Protocol (LC-MS/MS)
This protocol is designed for the quantification of Pyridostigmine in human plasma using

Pyridostigmine-D6 as the Internal Standard.

Sample Preparation (Protein Precipitation)
Rationale: Pyridostigmine is highly polar. Liquid-Liquid Extraction (LLE) is difficult without ion-

pairing agents. Protein Precipitation (PPT) is robust and compatible with HILIC

chromatography.

Aliquot: Transfer

of plasma into a 1.5 mL centrifuge tube.

IS Addition: Add

of Pyridostigmine-D6 working solution (

in water).

Precipitation: Add

of ice-cold Acetonitrile containing 0.1% Formic Acid.

Agitation: Vortex vigorously for 30 seconds.

Separation: Centrifuge at

for 10 minutes at

.

Transfer: Transfer supernatant to an autosampler vial. Note: Do not evaporate to dryness if

using HILIC, as reconstitution in high-aqueous solvent ruins peak shape.

LC-MS/MS Parameters
Column: HILIC Silica or Amide column (e.g., Waters Atlantis HILIC Silica,
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mm,

).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

Mobile Phase B: Acetonitrile.

Gradient: Isocratic 20% A / 80% B (or gradient starting high organic).

Flow Rate:

.

MRM Transitions Table:

Analyte
Precursor (

)

Product (

)

Cone Voltage
(V)

Collision
Energy (eV)

Pyridostigmine 181.1 72.1 35 22

Pyridostigmine-

D6 (IS)
187.2 78.2 35 22

Analytical Workflow Visualization
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Figure 2: Validated bioanalytical workflow for extracting and detecting Pyridostigmine-D6.
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Part 4: Pharmacological Context[2][4][5]
Understanding the target interaction validates why the D6 isotope must be chemically identical

in behavior to the drug until the detection stage.

Mechanism of Action
Pyridostigmine is a carbamate inhibitor.[1][2] It mimics Acetylcholine (ACh) but reacts with the

serine hydroxyl group in the active site of Acetylcholinesterase (AChE).

Reaction: The enzyme is carbamoylated (specifically, dimethylcarbamoylated).

Kinetics: The carbamoylated enzyme hydrolyzes much slower (minutes to hours) than the

acetylated enzyme formed by ACh (microseconds), effectively sequestering the enzyme and

raising synaptic ACh levels.

Pathway Diagram
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Figure 3: Mechanism of reversible AChE inhibition by Pyridostigmine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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